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Cat. No.: B049045
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December 12, 2025

This guide provides a comprehensive overview of the essential procedures for the safe
handling and storage of 9-Bromoanthracene. Adherence to these guidelines is crucial for
ensuring laboratory safety and maintaining the integrity of the compound for research and
development purposes.

Chemical and Physical Properties

9-Bromoanthracene is a halogenated aromatic hydrocarbon that appears as a white to light
yellow crystalline powder.[1][2][3] It is a key intermediate in organic synthesis, particularly in the
preparation of 9-substituted anthracene derivatives and for the development of organic
luminescent materials, including OLEDs and semiconductor materials.[1][4]

Table 1: Physical and Chemical Properties of 9-Bromoanthracene
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Property Value Source
Molecular Formula C14HoBr [51[6]
Molecular Weight 257.13 g/mol [5]1[6]
Melting Point 97-100 °C (lit.) [2][5]
- _ 190 °C at 0.16 kPa
Boiling Point S [1][2]
(sublimation)
Insoluble in water.[2][3][4]
Soluble in acetic acid, carbon
Solubility disulfide, chloroform (slightly),
DMSO (slightly), and methanol
(slightly).[1][2]
White to light yellow crystal
Appearance [1][2][3]

powder

Hazard Identification and Safety Precautions

9-Bromoanthracene is classified as a hazardous substance and requires careful handling.

GHS Hazard Classification:

o Germ cell mutagenicity (Category 2): Suspected of causing genetic defects.

o Skin irritation (Category 2): Causes skin irritation.[6][7]

o Eye irritation (Category 2): Causes serious eye irritation.[6][7]

o Specific target organ toxicity — single exposure (Category 3): May cause respiratory

irritation.[6]

Precautionary Statements:

e P201: Obtain special instructions before use.

e P202: Do not handle until all safety precautions have been read and understood.
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e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6][8]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[6][8]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[6][8]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6][8]

o P308 + P313: IF exposed or concerned: Get medical advice/attention.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 9-
Bromoanthracene.

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Must meet EN 166 (EU) or
NIOSH (US) standards. Tightly
fitting safety goggles with side-

shields are recommended.[8]

Hand Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures

before use.[9]

Body Protection

Laboratory Coat

A flame-resistant lab coat
should be worn and fully
buttoned.[8][9]

Respiratory Protection

Fume Hood or Respirator

All handling of 9-
Bromoanthracene should be
conducted in a certified
chemical fume hood to avoid
inhalation of dust and vapors.
[8][9] If a fume hood is not
available, a full-face respirator
with an appropriate cartridge
for organic vapors should be
used.[8]

Handling and Storage Procedures

Handling

» All manipulations of 9-Bromoanthracene should be performed within a properly functioning

chemical fume hood to minimize inhalation exposure.[9]

» Avoid the formation of dust and aerosols.[8]

o Use appropriate tools (e.g., spatulas, non-sparking tools) to handle the solid compound.[8][9]

o Ensure adequate ventilation in the handling area.[8]
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e Avoid contact with skin, eyes, and clothing.[8]

» After handling, wash hands and any exposed skin thoroughly with soap and water.[9]

e Do not eat, drink, or smoke in the laboratory.[9]
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Caption: Workflow for the safe handling of 9-Bromoanthracene.
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Storage

Store in a tightly closed container.[8]

The storage area should be a well-ventilated place.[8]

Store at room temperature in a dry environment.[2][4]

Store locked up.[8]

Incompatible Materials: Keep away from strong oxidizing agents.[3]
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Caption: Proper storage procedures for 9-Bromoanthracene.

Emergency Procedures
First-Aid Measures

 If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Get
medical advice/attention.[8]

¢ In Case of Skin Contact: Take off all contaminated clothing immediately. Wash the affected
area with plenty of soap and water.[8][10] If skin irritation occurs, get medical help.[8]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes.[6][8][9] Seek
immediate medical attention.[9]

 If Swallowed: Rinse mouth. Do NOT induce vomiting. Get medical attention.[6]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

o Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus for
firefighting if necessary.[8]

Accidental Release Measures

» Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment, including chemical-impermeable gloves and safety goggles.[8] Avoid
dust formation and breathing vapors, mist, or gas.[8]

o Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the chemical enter drains.[8]

o Methods for Cleaning Up: For small spills, carefully sweep up the solid material and place it
into a designated, properly labeled, and sealed container for disposal.[10] Avoid generating
dust.[10] Clean the spill area with an appropriate solvent, followed by soap and water. All
cleanup materials should be disposed of as hazardous waste.[10]
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Caption: Spill response workflow for 9-Bromoanthracene.
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Disposal Considerations
Proper disposal of 9-Bromoanthracene and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.[9]

o Waste Collection: Collect waste in a designated, properly labeled, and sealed container. The
container should be clearly labeled with "Hazardous Waste," the full chemical name, and any
associated hazard symbols.[10]

» Waste Segregation: Do not mix 9-Bromoanthracene waste with other waste streams.[10]

« Final Disposal: The ultimate disposal of 9-Bromoanthracene must be handled by a licensed
hazardous waste disposal company.[10] Dispose of contents/container to an appropriate
treatment and disposal facility in accordance with applicable laws and regulations.[8]

Experimental Protocols

While this guide focuses on handling and storage, researchers frequently use 9-
Bromoanthracene as a precursor in various chemical reactions. A common application is in
palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.

Example Experimental Protocol: Synthesis of 9-
Bromoanthracene

This protocol describes the synthesis of 9-Bromoanthracene via the electrophilic bromination
of anthracene using N-bromosuccinimide (NBS).[11]

Materials:

Anthracene

N-bromosuccinimide (NBS)

Carbon tetrachloride (CCla) or Chloroform (CHCI3)

lodine (I2) (catalyst)

Procedure:
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e Dissolve anthracene in a suitable solvent (e.g., carbon tetrachloride) in a round-bottom flask.
[11]

e Add N-bromosuccinimide (1 equivalent) to the solution.[11] A catalytic amount of a radical
initiator like iodine can also be added.[12]

e The reaction mixture is stirred, often under an inert atmosphere and protected from light, and
may be gently heated or refluxed until the reaction is complete (monitored by TLC).[11][12]

 After the reaction, the mixture is cooled, and the succinimide byproduct is removed by
filtration.[11][12]

e The filtrate is washed, dried, and the solvent is removed under reduced pressure to yield the
crude product.[11]

e The crude 9-Bromoanthracene is then purified by recrystallization, typically from methanol
or ethanol.[2][3]

Disclaimer: This technical guide is intended for informational purposes only and should not be
considered a substitute for a comprehensive risk assessment and adherence to all applicable
safety regulations and institutional protocols. Always consult the most current Safety Data
Sheet (SDS) for 9-Bromoanthracene before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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